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Compound of Interest

Compound Name: Antimony-124

Cat. No.: B086526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antimony-124 (¹²⁴Sb) is a valuable radioisotope with applications as a tracer in various

scientific and industrial fields. Possessing a convenient half-life and distinct gamma emissions,

¹²⁴Sb allows for the tracking of antimony-containing species in a range of processes. While its

use in elucidating complex chemical reaction mechanisms is not widely documented, its

application in environmental monitoring, industrial process optimization, and biomedical

research is well-established. These application notes provide a comprehensive overview of the

properties of ¹²⁴Sb, detailed protocols for its preparation as a tracer, and outlines for its use in

relevant applications.

Properties of Antimony-124
A thorough understanding of the nuclear and physical properties of ¹²⁴Sb is essential for its safe

and effective use as a radioactive tracer.

Physical and Nuclear Data
The key characteristics of Antimony-124 are summarized in the table below.
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Property Value

Half-life 60.20 ± 0.03 days[1]

Primary Decay Mode Beta minus (β⁻)

Beta (β⁻) Energies (Max) 2.24 ± 0.05 MeV, 0.57 ± 0.02 MeV[2][3]

Gamma (γ) Ray Energies 0.60 ± 0.01 MeV, 1.69 ± 0.02 MeV[2][3]

Production Methods
¹²⁴Sn(p,n)¹²⁴Sb (cyclotron)[4][5][6],

¹²³Sb(n,γ)¹²⁴Sb (reactor)[1][6]

Production and Preparation of Carrier-Free ¹²⁴Sb
Tracer
A carrier-free tracer is a preparation of a radioisotope that is essentially free of its stable

isotopes. This is highly desirable for tracer studies to ensure that the detected radioactivity

directly corresponds to the tracer and not to any stable antimony present in the system. The

following protocol is adapted from established procedures for the production and purification of

carrier-free ¹²⁴Sb.[4][5]

Production via the ¹²⁴Sn(p,n)¹²⁴Sb Reaction
The production of ¹²⁴Sb is optimally achieved by bombarding an enriched tin-124 (¹²⁴Sn) target

with protons in a cyclotron.[4][5]

Target Material: High-purity, enriched ¹²⁴Sn.

Proton Beam Energy: 8–9 MeV is the optimal energy range for maximizing ¹²⁴Sb production

while minimizing the formation of impurities.[4][5]

Protocol for Isolation and Purification of ¹²⁴Sb
This protocol details the chemical separation of the produced ¹²⁴Sb from the tin target material.

Materials:

Irradiated ¹²⁴Sn target
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Concentrated Hydrochloric Acid (HCl)

Isoamyl acetate

Anion exchange resin (e.g., Dowex 1x8)

Deionized water

Procedure:

Dissolution of the Target: Dissolve the irradiated ¹²⁴Sn target in concentrated HCl.

Solvent Extraction:

Transfer the dissolved target solution to a separatory funnel.

Add an equal volume of isoamyl acetate.

Shake vigorously to extract the antimony into the organic phase, leaving the tin in the

aqueous phase.

Separate the organic phase containing the ¹²⁴Sb.

Purification by Ion Exchange Chromatography:

Prepare a column with a suitable anion exchange resin.

Condition the column by passing through concentrated HCl.

Load the isoamyl acetate phase containing the ¹²⁴Sb onto the column. Antimony will be

adsorbed by the resin.

Wash the column with concentrated HCl to remove any remaining impurities.

Elute the purified ¹²⁴Sb from the column using deionized water.

Final Preparation: The resulting aqueous solution contains the carrier-free ¹²⁴Sb tracer, which

can then be diluted to the desired activity concentration for use in experiments. The

radioactivity of the final product can be recovered to more than 50% of the production.[4][5]
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Production Separation & Purification

Proton Beam (8-9 MeV) Enriched ¹²⁴Sn TargetIrradiation Irradiated Target
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Caption: Workflow for the production and preparation of carrier-free ¹²⁴Sb tracer.

Applications of ¹²⁴Sb as a Radioactive Tracer
While the application of ¹²⁴Sb in tracing chemical reaction mechanisms is not prevalent, it

serves as a crucial tracer in other domains.

Environmental Monitoring
The primary documented application of carrier-free ¹²⁴Sb is as a tracer for determining the

presence and quantity of another antimony isotope, ¹²⁵Sb, in environmentally contaminated

samples, such as soil from the vicinity of nuclear power plants.[4][5] In this context, the well-

characterized ¹²⁴Sb is added to the sample as a yield tracer to account for losses during the

chemical separation and analysis of ¹²⁵Sb.

Industrial Process Monitoring
Radioisotopes are widely used in industry as tracers to optimize processes.[2] ¹²⁴Sb, with its

suitable half-life and detectable gamma emissions, can be employed for:

Flow Rate Measurements: Introducing a small amount of ¹²⁴Sb into a fluid stream allows for

the determination of flow rates and mixing efficiencies in pipelines and reaction vessels.

Leak Detection: ¹²⁴Sb can be used to identify leaks in industrial systems by introducing it into

a closed system and monitoring for radioactivity outside the system boundaries.

Wear and Corrosion Studies: By incorporating ¹²⁴Sb into a component subject to wear or

corrosion, the rate of material loss can be quantified by measuring the radioactivity in the

surrounding medium (e.g., lubricating oil).
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Biomedical Research
¹²⁴Sb has been used in metabolic and pharmacokinetic studies. For instance, ¹²⁴Sb-labeled

tartar emetic has been administered to study the physiological disposition of antimony in

biological systems.[7] This type of research is crucial for understanding the toxicology and

therapeutic action of antimony-based drugs.

General Experimental Protocol for a Tracer Study
The following is a generalized workflow for conducting a tracer study using ¹²⁴Sb. The specific

details of the experimental setup will vary depending on the application.

Prepare Carrier-Free
¹²⁴Sb Tracer

Introduce ¹²⁴Sb Tracer
into the System

Run Experiment/
Process

Collect Samples
at Timed Intervals

Measure Radioactivity
(e.g., Gamma Spectroscopy)

Data Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/5294998/
https://www.benchchem.com/product/b086526?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General experimental workflow for a radioactive tracer study using ¹²⁴Sb.

Protocol Steps:

Tracer Preparation: Prepare a solution of carrier-free ¹²⁴Sb with a known activity

concentration.

Introduction of Tracer: Introduce a precise amount of the ¹²⁴Sb tracer into the system under

investigation (e.g., an industrial pipeline, an environmental sample, or a biological system).

System Operation: Allow the process or experiment to run under controlled conditions.

Sampling: Collect samples from the system at predetermined time points or locations.

Radioactivity Measurement: Measure the radioactivity of the collected samples using a

suitable detector, such as a gamma spectrometer, to quantify the amount of ¹²⁴Sb present.

Data Analysis: Analyze the radioactivity data to determine the desired parameters, such as

flow rate, leak location, or concentration of the traced substance.

Safety Considerations
When working with ¹²⁴Sb, it is imperative to follow all institutional and regulatory guidelines for

handling radioactive materials. This includes the use of appropriate personal protective

equipment (PPE), shielding, and contamination monitoring to minimize radiation exposure.

Conclusion
Antimony-124 is a versatile radioactive tracer with significant applications in environmental

monitoring, industrial process optimization, and biomedical research. While its use in the

detailed study of chemical reaction mechanisms is not a primary application, the protocols and

information provided herein offer a solid foundation for researchers and professionals to

effectively and safely utilize ¹²⁴Sb in its established roles as a powerful analytical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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